Cas no 5325-15-5 (2-chloro-1-(10H-phenothiazin-2-yl)ethanone)

• Product Name: 2-chloro-1-(10H-phenothiazin-2-yl)ethanone
• CAS No: 5325-15-5
• MF: C₁₄H₁₀ClNOS
• MW: 275.753301143646
• CID: 938181
• PubChem ID: 219181
• Update Time: 2025-04-19

2-chloro-1-(10H-phenothiazin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(10H-phenothiazin-2-yl)ethanone
• CHLOROMETHYL PHENOTHIAZIN-2-YL KETONE
• 2-Chlor-1-phenothiazin-2-yl-aethanon
• 2-Chloracetyl-phenothiazin
• 2-chloro-1-(1,2-dimethyl-5-methoxy-3-indolyl)ethanone
• 2-chloro-1-(1,2-dimethyl-5-methoxyindol-3-yl)
• 2-chloro-1-(10H-phenothiazin-2-yl)-ethanone
• 2-chloro-1-phenothiazin-2-yl-ethanone
• 2-chloroacetylphenothiazine
• 3-Chloracetyl-phenothiazin
• AC1LJB21
• ACMC-20mi1h
• BB_SC-0141
• CTK0G1265
• Ethanone, 2-chloro-1-(5-methoxy-1,2-dimethyl-1H-indol-3-yl)-
• STK802042
• NSC49125
• NSC-49125
• NSC124
• SCHEMBL1929116
• DTXSID70967797
• 2-Chloro-1-(10H-phenothiazin-2-yl)ethanone #
• 2-Chloro-1-(10H-phenothiazin-2-yl)ethan-1-one
• 5325-15-5
• AKOS000281934
• 2-(chloro-acetyl)phenothiazine
• NSC-124

• Inchi： 1S/C14H10ClNOS/c15-8-12(17)9-5-6-14-11(7-9)16-10-3-1-2-4-13(10)18-14/h1-7,16H,8H2
• InChI Key： YERQIOHZAIKQJU-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC2=C(C=1)NC1C=CC=CC=1S2)=O

Computed Properties

• Exact Mass: 275.0173
• Monoisotopic Mass: 339.104147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9
• XLogP3: 4.5

Experimental Properties

• Density: 1.348
• Boiling Point: 493.4°C at 760 mmHg
• Flash Point: 252.2°C
• Refractive Index: 1.66
• PSA: 29.1
• LogP: 4.45430